1. Home
  2. Product
  3. Reference Standards
  4. Palmitoyleicosapentaenoyl Phosphatidylcholine
Palmitoyleicosapentaenoyl Phosphatidylcholine Palmitoyleicosapentaenoyl Phosphatidylcholine
Brand Name: Vulcanchem
CAS No.: 99296-77-2
VCID: VC0137251
InChI: InChI=1S/C44H78NO8P/c1-6-8-10-12-14-16-18-20-21-22-23-25-27-29-31-33-35-37-44(47)53-42(41-52-54(48,49)51-39-38-45(3,4)5)40-50-43(46)36-34-32-30-28-26-24-19-17-15-13-11-9-7-2/h8,10,14,16,20-21,23,25,29,31,42H,6-7,9,11-13,15,17-19,22,24,26-28,30,32-41H2,1-5H3/b10-8-,16-14-,21-20-,25-23-,31-29-
SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC=CCC=CCC=CCC=CCC=CCC
Molecular Formula: C44H78NO8P
Molecular Weight: 780.1 g/mol

Palmitoyleicosapentaenoyl Phosphatidylcholine

CAS No.: 99296-77-2

Reference Standards

VCID: VC0137251

Molecular Formula: C44H78NO8P

Molecular Weight: 780.1 g/mol

Palmitoyleicosapentaenoyl Phosphatidylcholine - 99296-77-2

CAS No. 99296-77-2
Product Name Palmitoyleicosapentaenoyl Phosphatidylcholine
Molecular Formula C44H78NO8P
Molecular Weight 780.1 g/mol
IUPAC Name [3-hexadecanoyloxy-2-[(5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C44H78NO8P/c1-6-8-10-12-14-16-18-20-21-22-23-25-27-29-31-33-35-37-44(47)53-42(41-52-54(48,49)51-39-38-45(3,4)5)40-50-43(46)36-34-32-30-28-26-24-19-17-15-13-11-9-7-2/h8,10,14,16,20-21,23,25,29,31,42H,6-7,9,11-13,15,17-19,22,24,26-28,30,32-41H2,1-5H3/b10-8-,16-14-,21-20-,25-23-,31-29-
Standard InChIKey KLTHQSWIRFFBRI-KOQZQRJKSA-N
Isomeric SMILES CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC
SMILES CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC=CCC=CCC=CCC=CCC=CCC
Canonical SMILES CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC=CCC=CCC=CCC=CCC=CCC
Synonyms (7R,13Z,16Z,19Z,22Z,25Z)-4-Hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-3,5,8-trioxa-4-phosphaoctacosa-13,16,19,22,25-pentaen-1-aminium 4-Oxide; 1-Palmitoyl-2-eicosapentaenoyl-sn-glycero-3-phosphocholine
PubChem Compound 24778724
Last Modified Nov 12 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19